Cas no 64174-41-0 (1H-Pyrazole-5-carboxamide, 1,3-dimethyl-N-phenyl-)

1H-Pyrazole-5-carboxamide, 1,3-dimethyl-N-phenyl- structure
64174-41-0 structure
Product Name:1H-Pyrazole-5-carboxamide, 1,3-dimethyl-N-phenyl-
CAS No:64174-41-0
MF:C12H13N3O
MW:215.251122236252
CID:424815
PubChem ID:19481270
Update Time:2025-04-19

1H-Pyrazole-5-carboxamide, 1,3-dimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide, 1,3-dimethyl-N-phenyl-
    • 2,5-dimethyl-N-phenylpyrazole-3-carboxamide
    • SCHEMBL7862694
    • DTXSID40598855
    • 1,3-Dimethyl-N-phenyl-1H-pyrazole-5-carboxamide
    • 64174-41-0
    • AKOS010287994
    • Inchi: 1S/C12H13N3O/c1-9-8-11(15(2)14-9)12(16)13-10-6-4-3-5-7-10/h3-8H,1-2H3,(H,13,16)
    • InChI Key: RLBVQQZVMKOSND-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(C)=NN1C)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.10599
  • Monoisotopic Mass: 215.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
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